Cas no 2228789-77-1 (tert-butyl N-{5-2-(chlorosulfonyl)ethylpyrimidin-2-yl}carbamate)

• Product Name: tert-butyl N-{5-2-(chlorosulfonyl)ethylpyrimidin-2-yl}carbamate
• CAS No: 2228789-77-1
• MF: C₁₁H₁₆ClN₃O₄S
• MW: 321.780440330505
• CID: 6264790
• PubChem ID: 165870237
• Update Time: 2025-05-25

tert-butyl N-{5-2-(chlorosulfonyl)ethylpyrimidin-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{5-2-(chlorosulfonyl)ethylpyrimidin-2-yl}carbamate
• tert-butyl N-{5-[2-(chlorosulfonyl)ethyl]pyrimidin-2-yl}carbamate
• EN300-1887360
• 2228789-77-1

• Inchi： 1S/C11H16ClN3O4S/c1-11(2,3)19-10(16)15-9-13-6-8(7-14-9)4-5-20(12,17)18/h6-7H,4-5H2,1-3H3,(H,13,14,15,16)
• InChI Key： LHQBNNREXJAROY-UHFFFAOYSA-N
• SMILES： ClS(CCC1=CN=C(N=C1)NC(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 321.0550049g/mol
• Monoisotopic Mass: 321.0550049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 107Ų

Additional information on tert-butyl N-{5-2-(chlorosulfonyl)ethylpyrimidin-2-yl}carbamate

Research Brief on tert-butyl N-{5-2-(chlorosulfonyl)ethylpyrimidin-2-yl}carbamate (CAS: 2228789-77-1)

The compound tert-butyl N-{5-2-(chlorosulfonyl)ethylpyrimidin-2-yl}carbamate (CAS: 2228789-77-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrimidine core and chlorosulfonyl functional group, serves as a versatile intermediate in the synthesis of biologically active compounds. Its unique structural features make it particularly valuable in the development of novel therapeutics targeting various diseases, including cancer and infectious diseases.

Recent studies have focused on the synthesis and application of tert-butyl N-{5-2-(chlorosulfonyl)ethylpyrimidin-2-yl}carbamate in drug discovery. Researchers have employed advanced synthetic methodologies, such as multi-step organic reactions and catalytic processes, to optimize the yield and purity of this compound. The chlorosulfonyl group, in particular, has been leveraged for further functionalization, enabling the creation of sulfonamide derivatives with enhanced pharmacological properties. These derivatives have shown promising results in preclinical assays, demonstrating potent inhibitory effects on specific enzyme targets.

One of the key findings in recent research involves the use of tert-butyl N-{5-2-(chlorosulfonyl)ethylpyrimidin-2-yl}carbamate as a building block for kinase inhibitors. Kinases play a critical role in cell signaling pathways, and their dysregulation is often associated with cancer progression. By modifying the pyrimidine scaffold, scientists have developed compounds that exhibit high selectivity and affinity for specific kinase isoforms, reducing off-target effects and improving therapeutic efficacy. Preliminary in vitro and in vivo studies have validated the potential of these compounds as next-generation anticancer agents.

In addition to its role in kinase inhibitor development, tert-butyl N-{5-2-(chlorosulfonyl)ethylpyrimidin-2-yl}carbamate has been explored in the context of antimicrobial drug design. The sulfonamide moiety, a well-known pharmacophore in antibiotics, has been incorporated into novel analogs to combat resistant bacterial strains. Recent publications highlight the compound's utility in synthesizing sulfonamide-based inhibitors of bacterial enzymes, such as dihydropteroate synthase (DHPS), a target for sulfa drugs. These efforts aim to address the growing challenge of antibiotic resistance by introducing structurally diverse and potent antimicrobial agents.

Despite these advancements, challenges remain in the large-scale production and clinical translation of derivatives based on tert-butyl N-{5-2-(chlorosulfonyl)ethylpyrimidin-2-yl}carbamate. Issues such as synthetic scalability, stability, and pharmacokinetic properties need to be addressed to facilitate their transition from bench to bedside. Ongoing research is focused on optimizing synthetic routes and conducting comprehensive toxicity and efficacy studies to ensure the safety and effectiveness of these compounds in human trials.

In conclusion, tert-butyl N-{5-2-(chlorosulfonyl)ethylpyrimidin-2-yl}carbamate (CAS: 2228789-77-1) represents a promising scaffold in medicinal chemistry, with applications spanning oncology and infectious disease therapeutics. Its structural versatility and functionalizability make it a valuable tool for drug discovery, and continued research is expected to yield innovative treatments for unmet medical needs. Future studies should prioritize translational research to bridge the gap between laboratory findings and clinical applications.